Cas no 1540843-72-8 (methyl 2-amino-2-4-(2-methylpropyl)phenylacetate)

• Product Name: methyl 2-amino-2-4-(2-methylpropyl)phenylacetate
• CAS No: 1540843-72-8
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6254109
• PubChem ID: 80259255
• Update Time: 2025-06-25

methyl 2-amino-2-4-(2-methylpropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-4-(2-methylpropyl)phenylacetate
• 1540843-72-8
• AKOS018821581
• EN300-2001632
• methyl 2-amino-2-[4-(2-methylpropyl)phenyl]acetate

• Inchi： 1S/C13H19NO2/c1-9(2)8-10-4-6-11(7-5-10)12(14)13(15)16-3/h4-7,9,12H,8,14H2,1-3H3
• InChI Key： GGBSXUVDTZIXJO-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC(=CC=1)CC(C)C)N)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-4-(2-methylpropyl)phenylacetate

Introduction to Methyl 2-amino-2-4-(2-methylpropyl)phenylacetate (CAS No. 1540843-72-8)

Methyl 2-amino-2-4-(2-methylpropyl)phenylacetate, identified by its CAS number 1540843-72-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural configuration, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of methyl 2-amino-2-4-(2-methylpropyl)phenylacetate comprises an aromatic ring substituted with amino and acetoxy functional groups, further modified by a branched alkyl side chain. This distinctive arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse interactions with biological targets. The presence of the amino group enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The study of methyl 2-amino-2-4-(2-methylpropyl)phenylacetate aligns with the broader trend of investigating molecules that can modulate biological pathways involved in inflammation, neurodegeneration, and metabolic disorders. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be leveraged for therapeutic purposes.

One of the most compelling aspects of methyl 2-amino-2-4-(2-methylpropyl)phenylacetate is its versatility as a building block in medicinal chemistry. The combination of an aromatic core with functional groups such as amino and acetoxy provides a scaffold that can be modified to optimize pharmacokinetic properties and target specificity. This flexibility has made it a subject of interest for academic researchers and pharmaceutical companies alike.

The synthesis of methyl 2-amino-2-4-(2-methylpropyl)phenylacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic processes and asymmetric transformations, have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's complexity but also demonstrate the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

From a biochemical perspective, the amino group in methyl 2-amino-2-4-(2-methylpropyl)phenylacetate plays a crucial role in its interactions with biological systems. This group can participate in hydrogen bonding, forming stable complexes with proteins and nucleic acids. Such interactions are essential for modulating enzyme activity and signal transduction pathways, which are critical for maintaining homeostasis in living organisms.

The acetoxy group, on the other hand, contributes to the compound's solubility and metabolic stability. These properties are particularly important for drug development, as they influence how a molecule is absorbed, distributed, metabolized, and excreted by the body. By optimizing these parameters, researchers can enhance the therapeutic efficacy and safety profile of potential drugs.

In vitro studies have begun to uncover the mechanistic insights into how methyl 2-amino-2-4-(2-methylpropyl)phenylacetate exerts its effects. Initial experiments have shown that it can inhibit certain inflammatory mediators by interacting with specific enzymes involved in the cascade of events that lead to inflammation. This finding is particularly relevant given the widespread use of anti-inflammatory drugs to treat conditions such as arthritis, asthma, and autoimmune diseases.

The branched alkyl side chain in the structure of methyl 2-amino-2-4-(2-methylpropyl)phenylacetate also contributes to its unique pharmacological properties. This side chain can influence how the molecule is recognized by biological targets, potentially enhancing binding affinity or selectivity. The ability to fine-tune these interactions through structural modifications is a key advantage of using such versatile intermediates in drug discovery.

The field of computational chemistry has also played a significant role in understanding the behavior of methyl 2-amino-2-4-(2-methylpropyl)phenylacetate. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. These predictions can guide experimental efforts by identifying promising modifications that could enhance its therapeutic potential.

Future research directions for methyl 2-amino-2-4-(2-methylpropyl)phenylacetate include exploring its effects on different disease models and optimizing its chemical properties for clinical applications. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential to translate laboratory findings into tangible therapeutic benefits for patients.

The development of novel drugs is a complex process that requires interdisciplinary collaboration and innovation. The study of compounds like methyl 2-amino-2-4-(2-methylpropyl)phenylacetate exemplifies how fundamental research can lead to breakthroughs with significant societal impact. By continuing to investigate these molecules and their potential applications, we can accelerate progress towards new treatments for various diseases.